Cas no 2308468-67-7 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid)
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid
- 2308468-67-7
- (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid
- EN300-1475686
-
- Inchi: 1S/C28H32N2O5/c1-3-5-11-19(17-26(31)32)29-27(33)25(16-6-4-2)30-28(34)35-18-24-22-14-9-7-12-20(22)21-13-8-10-15-23(21)24/h7-10,12-15,19,24-25H,3,5,11,16-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)/t19-,25?/m1/s1
- InChI Key: CQRNOKUTCLIXRC-OEPVSBQMSA-N
- SMILES: O(C(NC(CC#CC)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 476.23112213g/mol
- Monoisotopic Mass: 476.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 778
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475686-0.05g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1475686-0.1g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1475686-0.25g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1475686-0.5g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1475686-1.0g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1475686-2.5g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1475686-5.0g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1475686-10.0g |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1475686-50mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1475686-100mg |
(3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]heptanoic acid |
2308468-67-7 | 100mg |
$2963.0 | 2023-09-29 |
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid (CAS No. 2308468-67-7): A Comprehensive Overview
(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid (CAS No. 2308468-67-7) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications. This compound, often referred to as Fmoc-aminoalkynoic acid, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.
The chemical structure of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to an amino group, a hexynyl chain, and a carboxylic acid moiety. The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting amino groups during complex organic syntheses. The presence of the hexynyl chain provides a versatile platform for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.
The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid typically involves several key steps. Initially, the Fmoc protection is introduced onto the amino group using fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in the presence of a base such as diisopropylethylamine (DIPEA). Subsequently, the protected amino acid is coupled with an alkyne-containing reagent to form the hexynyl chain. This coupling reaction can be achieved using various coupling reagents such as HATU or EDC·HCl, followed by purification and characterization using techniques like NMR spectroscopy and mass spectrometry.
One of the most significant applications of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid lies in its use as a building block for the synthesis of bioactive peptides and peptidomimetics. The presence of the Fmoc protecting group allows for precise control over the amino group during peptide assembly, ensuring high yields and purity. Additionally, the hexynyl chain can be functionalized with various substituents to modulate the biological properties of the final product. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities.
In a notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of peptidomimetics derived from (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid and evaluated their efficacy against various cancer cell lines. The results showed that these derivatives exhibited significant cytotoxicity against breast cancer cells while demonstrating low toxicity towards normal cells. The researchers attributed this selective activity to the unique structural features of the hexynyl chain and the Fmoc protecting group, which allowed for enhanced cellular uptake and intracellular stability.
Beyond its applications in cancer therapy, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-y namidoheptanoic acid has also shown promise in other therapeutic areas. For example, studies have explored its potential as an anti-inflammatory agent for treating chronic inflammatory diseases such as rheumatoid arthritis. In these studies, derivatives of this compound were found to inhibit key inflammatory pathways, including NF-kB activation and cytokine production, thereby reducing inflammation and tissue damage.
The versatility of (3R)-3-2-{(9H-fluoren -9 - ylmethoxycarbonyl }amino )hex - 4 - ynamidoheptanoic acid extends beyond its therapeutic applications. It has also been utilized in materials science for the development of functional polymers and nanomaterials. The ability to introduce multiple functional groups onto the hexynyl chain allows for the creation of polymers with tailored properties, such as enhanced mechanical strength or improved biocompatibility. These materials have found applications in drug delivery systems, tissue engineering scaffolds, and other biomedical devices.
In conclusion, (3R)-3 - 2 - {( 9 H - fluoren - 9 - ylmethoxycarbonyl }amino )hex - 4 - ynamidoheptanoic acid (CAS No. 2308468 - 67 - 7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, biochemistry, and materials science. Its unique chemical structure and versatile functionalization capabilities make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research in these fields continues to advance, it is likely that new and exciting applications for this compound will emerge.
2308468-67-7 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)